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Compound of Interest

Compound Name: 1-Hydroxypyrene-d9

Cat. No.: B016599

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core physicochemical properties of 1-
Hydroxypyrene-d9, a deuterated stable isotope-labeled analog of 1-Hydroxypyrene. It is
primarily utilized as an internal standard for the quantitative analysis of its non-labeled
counterpart in various biological matrices, most notably in urine as a biomarker for exposure to
polycyclic aromatic hydrocarbons (PAHS).[1][2]

Core Physicochemical Properties

The essential physicochemical characteristics of 1-Hydroxypyrene-d9 are summarized below.
These properties are critical for its application in analytical chemistry, particularly in mass
spectrometry-based methods where a distinct mass shift from the endogenous analyte is

required for accurate quantification.
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Property Value

Chemical Name 2,3,4,5,6,7,8,9,10-nonadeuteriopyren-1-ol
Synonyms 1-Pyren-2,3,4,5,6,7,8,9,10-d9-ol, 1-Pyrenol-d9
CAS Number 132603-37-3

Molecular Formula C16HD9O

Molecular Weight 227.31 g/mol

Accurate Mass 227.1297

Appearance White to Beige Solid

Purity Typically >95% (as determined by HPLC)[3]
Isotopic Purity Isotopic Purity: 98%

Storage Temperature +4°CJ[3]

Unlabeled CAS Number 5315-79-7[3]

Structural and Identifier Information

Identifier Value

INChl=1S/C16H100/c17-14-9-7-12-5-4-10-2-1-
InChl 3-11-6-8-13(14)16(12)15(10)11/h1-
9,17H/i1D,2D,3D,4D,5D,6D,7D,8D,9D[3]

[2H]c1c([2H])c2c([2H])c([2H])c3c([2H])c([2H])c(
O)c4c([2H])c([2H])c(c1[2H])c2c34[3]

SMILES

Experimental Protocols

The protocols described below are fundamental to the quality control and application of 1-
Hydroxypyrene-d9 as an analytical standard.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
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This method outlines a general procedure for assessing the chemical purity of 1-
Hydroxypyrene-d9.

Objective: To separate and quantify 1-Hydroxypyrene-d9 from any non-deuterated or other
impurities.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV-Visible or fluorescence
detector.

e Column: Areverse-phase C18 column (e.g., 150 x 4.6 mm, 5 um patrticle size) is typically
used.[4]

» Mobile Phase: An isocratic or gradient mixture of acetonitrile and water is common. A typical
isocratic elution might use a 70:30 (v/v) mixture of acetonitrile and water.[5]

o Flow Rate: Approximately 0.8 to 1.2 mL/min.[4][6]

» Detection: Fluorescence detection is highly sensitive for this compound. Excitation and
emission wavelengths are set to approximately 242 nm and 388 nm, respectively.

e Procedure:

o A standard solution of 1-Hydroxypyrene-d9 is prepared in a suitable solvent like
acetonitrile or methanol.

o The solution is injected into the HPLC system.
o The chromatogram is recorded, and the peak area of 1-Hydroxypyrene-d9 is measured.

o Purity is calculated by dividing the main peak area by the total area of all peaks detected
in the chromatogram.

Quantification of 1-Hydroxypyrene in Urine using
Isotope Dilution LC-MS/MS
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This protocol details the use of 1-Hydroxypyrene-d9 as an internal standard for the
biomonitoring of PAH exposure.

Objective: To accurately measure the concentration of 1-Hydroxypyrene in a biological matrix
(urine) using 1-Hydroxypyrene-d9 for internal calibration.

Methodology:

e Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (LC-
MS/MS).

e Sample Preparation:

o A known amount of 1-Hydroxypyrene-d9 internal standard working solution is spiked into
a measured volume of urine.[1]

o Since 1-Hydroxypyrene is excreted primarily as glucuronide and sulfate conjugates,
enzymatic hydrolysis is required.[7] The urine sample is treated with 3-
glucuronidase/arylsulfatase to deconjugate the metabolites.[3]

o The hydrolyzed sample is then subjected to a sample cleanup and concentration step,
typically solid-phase extraction (SPE) using a C18 cartridge.[2]

o The analyte is eluted from the SPE cartridge with a solvent like methanol, evaporated to
dryness, and reconstituted in the mobile phase for injection.[9]

o LC Separation: Similar to the purity analysis, a C18 column is used to chromatographically
separate 1-Hydroxypyrene from other matrix components.

e MS/MS Detection:
o The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode.

o Specific precursor-to-product ion transitions are monitored for both 1-Hydroxypyrene and
the 1-Hydroxypyrene-d9 internal standard.

o The concentration of 1-Hydroxypyrene in the original sample is calculated by comparing
the peak area ratio of the analyte to the internal standard against a calibration curve.
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Visualizations: Workflows and Pathways
Biomonitoring Workflow

The following diagram illustrates the typical workflow for using 1-Hydroxypyrene-d9 in a
clinical or research setting to assess PAH exposure.
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Caption: Workflow for urinary 1-Hydroxypyrene analysis.

Aryl Hydrocarbon Receptor (AhR) Signhaling Pathway

1-Hydroxypyrene, the analyte measured using 1-Hydroxypyrene-d9, is an agonist of the Aryl
Hydrocarbon Receptor (AhR). This pathway is central to the toxicological effects of PAHSs.
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Caption: Simplified Aryl Hydrocarbon Receptor (AhR) pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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